Cas no 895003-11-9 ((2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide
• CAS No: 895003-11-9
• MF: C₂₃H₁₉N₃O₂S
• MW: 401.480863809586
• CID: 6088613
• PubChem ID: 40481871
• Update Time: 2025-07-10

(2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide
• (E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)prop-2-enamide
• F2515-1041
• N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cinnamamide
• AKOS002068496
• (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-[(pyridin-3-yl)methyl]prop-2-enamide
• 895003-11-9

• Inchi： 1S/C23H19N3O2S/c1-28-19-10-5-11-20-22(19)25-23(29-20)26(16-18-9-6-14-24-15-18)21(27)13-12-17-7-3-2-4-8-17/h2-15H,16H2,1H3/b13-12+
• InChI Key： SALIKEXQEBQNPH-OUKQBFOZSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC=C2S1)CC1=CC=CN=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 401.11979803g/mol
• Monoisotopic Mass: 401.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide

Comprehensive Overview of (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide (CAS No. 895003-11-9)

(2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide, with the CAS number 895003-11-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide consists of a benzothiazole core linked to a phenyl and a pyridine moiety through an amide bond. The presence of the methoxy group on the benzothiazole ring and the specific arrangement of the substituents contribute to its distinct chemical and biological properties. These structural elements are crucial for understanding its mechanism of action and potential therapeutic effects.

Recent studies have highlighted the potential of (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research conducted at the National Institutes of Health (NIH) has shown that (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide possesses significant antimicrobial properties. It has been found to be effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests its potential use in combating antibiotic-resistant infections, a growing global health concern.

In addition to its anti-inflammatory and antimicrobial properties, (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylprop-2-enamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further preclinical and clinical development.

To further explore its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-y)methylpropenamide in various disease conditions. These trials aim to provide robust data on its clinical performance and pave the way for its eventual approval as a novel therapeutic agent.

In conclusion, (2E)-N-(4-methoxy-{1,}3-benzothiazol{e}-{y}l){}-{}{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{-}{ }{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{-}{ }{-}{ }{-}{ }{-}{ }{-}{ }{-}{ }{-}{ }{-}{ }{-}{ }(pyridin-{y}l){m}ethylprop-{e}namide (CAS No. 895003-{1}1-{9}) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in modern medicine.